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Application Notes for Aerosol® 22 in Textile
Processing
1. Introduction

Aerosol® 22 is a highly hydrophilic, anionic surfactant chemically identified as tetrasodium

dicarboxyethyl stearyl sulfosuccinamate.[1] Within the textile industry, it serves multiple

functions due to its excellent surface-active properties. Its primary roles include acting as a

wetting agent, dispersant, emulsifier, and solubilizer.[2][3][4] Aerosol® 22 is particularly noted

for its compatibility with electrolytes and its effectiveness in both acidic and alkaline conditions,

making it a versatile auxiliary chemical in various wet processing stages.[3][4][5]

2. Mechanism of Action

Like all surfactants, Aerosol® 22 has a molecular structure with both a hydrophilic (water-

attracting) head and a hydrophobic (water-repelling) tail.[3][4][6] This dual nature allows it to

position itself at the interface between water and other substances, such as textile fibers, oils,

or dye particles. By doing so, it drastically reduces the surface tension of water.[7][8] This

reduction in surface tension is fundamental to its function, enabling liquids to spread more

easily and penetrate fabrics more effectively, a critical factor for ensuring uniform treatment in

subsequent processes like dyeing and finishing.[7][8]

3. Key Applications in Textile Processing
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Aerosol® 22 is utilized in several key stages of textile wet processing:

Scouring and Wetting: Natural fibers like cotton contain waxes, oils, and other impurities that

make them hydrophobic.[8][9] Scouring is the process of removing these impurities.

Aerosol® 22 acts as a powerful wetting and scouring agent, facilitating the penetration of the

alkaline scouring liquor into the fiber to break down and emulsify these impurities, which are

then washed away.[8][10] This ensures the fabric is clean and uniformly absorbent, which is

crucial for successful dyeing and finishing.[9][10]

Dispersing Agent: In dyeing processes, particularly with disperse dyes used for synthetic

fibers like polyester, the dye particles are often insoluble in water.[6][8] Aerosol® 22 functions

as an excellent dispersant, breaking down dye agglomerates into fine, stable particles that

remain evenly distributed throughout the dyebath.[5][6][8] This prevents spotting and ensures

a consistent and level shade on the fabric.

Dyeing Assistant: By improving the wetting of the fabric and the dispersion of the dyes,

Aerosol® 22 acts as a valuable dyeing assistant. It promotes faster and more uniform dye

uptake by the fibers, which can lead to reduced processing times and improved

colorfastness.[7]

Quantitative Data Summary
The following table summarizes typical operational parameters for the application of wetting

and scouring agents like Aerosol® 22 in textile processing. Exact concentrations should be

determined based on the specific substrate, machinery, and desired outcome.

Application Stage
Recommended
Concentration (%
on weight of fabric)

Typical pH Range
Typical
Temperature Range
(°C)

Pre-treatment

(Wetting)
0.5 - 2.0%[10] Neutral to Alkaline 25 - 60°C[10]

Scouring 1.0 - 3.0%[10] 10.0 - 12.0[10] 80 - 95°C[10]

Dyeing (as

Dispersant)
0.5 - 2.0%

As per dye

requirements

As per dye

requirements

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://textilernd.com/the-versatile-roles-of-surfactants-in-textile-processing/
https://www.cottonworks.com/wp-content/uploads/2018/01/Dyeing_Booklet.pdf
https://textilernd.com/the-versatile-roles-of-surfactants-in-textile-processing/
https://www.esteem-india.com/how-to-apply-textile-chemicals-fabric-processing.php
https://www.cottonworks.com/wp-content/uploads/2018/01/Dyeing_Booklet.pdf
https://www.esteem-india.com/how-to-apply-textile-chemicals-fabric-processing.php
https://textilelearner.net/surfactants-in-textile-processing/
https://textilernd.com/the-versatile-roles-of-surfactants-in-textile-processing/
https://nsm-na.com/products/specialty-chemical-products/aerosol-22.html
https://textilelearner.net/surfactants-in-textile-processing/
https://textilernd.com/the-versatile-roles-of-surfactants-in-textile-processing/
https://texauxchemicals.com/understanding-the-role-of-wetting-agent-for-textile-processing/
https://www.esteem-india.com/how-to-apply-textile-chemicals-fabric-processing.php
https://www.esteem-india.com/how-to-apply-textile-chemicals-fabric-processing.php
https://www.esteem-india.com/how-to-apply-textile-chemicals-fabric-processing.php
https://www.esteem-india.com/how-to-apply-textile-chemicals-fabric-processing.php
https://www.esteem-india.com/how-to-apply-textile-chemicals-fabric-processing.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol 1: Standard Scouring of Cotton Fabric

Objective: To remove natural impurities from raw cotton fabric to ensure uniform absorbency for

subsequent dyeing.

Materials:

Raw cotton fabric sample

Aerosol® 22

Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃)

Laboratory-grade beaker or dyeing vessel

Heating and stirring apparatus (e.g., magnetic hotplate stirrer)

Deionized water

Procedure:

Bath Preparation: Prepare a scouring bath with a liquor-to-goods ratio of 20:1 (e.g., 200 mL

of water for a 10-gram fabric sample).

Chemical Addition: To the bath, add Sodium Hydroxide to achieve a pH of 10-12.[10] Add

Aerosol® 22 at a concentration of 1.5% on the weight of the fabric (e.g., 0.15g for a 10g

sample). Stir until all components are fully dissolved.

Fabric Immersion: Introduce the dry cotton fabric sample into the bath, ensuring it is fully

submerged.

Processing: Heat the bath to 90-95°C while stirring continuously.[10] Maintain this

temperature for 45-60 minutes.[10]

Rinsing: After the processing time, cool the bath and remove the fabric. Rinse the fabric

thoroughly, first with hot water and then with cold water, until the rinse water is clear and has
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a neutral pH.

Drying: Squeeze the excess water from the fabric and allow it to air-dry or dry in an oven at a

moderate temperature. The fabric should now be highly absorbent.

Protocol 2: Use as a Dispersing Agent in Polyester Dyeing

Objective: To ensure uniform application of disperse dye on polyester fabric.

Materials:

Polyester fabric sample

Disperse dye (e.g., Disperse Blue 79)

Aerosol® 22

Acetic Acid (to adjust pH)

High-temperature laboratory dyeing machine or sealed stainless steel dye pots

Deionized water

Procedure:

Dye Dispersion Preparation: In a small beaker, create a paste with the required amount of

disperse dye powder and an equal amount of water. Add Aerosol® 22 at a concentration of

1.0% on the weight of fabric and stir to form a smooth, fine dispersion.

Bath Preparation: Fill the main dyeing vessel with deionized water (liquor ratio 15:1) and

heat to 50°C. Add the prepared dye dispersion to the bath and stir.

pH Adjustment: Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Fabric Immersion: Introduce the polyester fabric into the dyebath.

Dyeing Cycle:

Increase the temperature of the bath to 130°C at a rate of 2°C per minute.
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Hold the temperature at 130°C for 45-60 minutes to allow for dye penetration and fixation.

Cool the bath down to 70°C.

Rinsing: Remove the fabric and rinse thoroughly with warm and then cold water.

Reduction Clearing (Post-Treatment): To remove unfixed surface dye, treat the fabric in a

bath containing sodium hydrosulfite and sodium hydroxide at 70°C for 15 minutes.

Final Rinse and Dry: Rinse the fabric again until the water is clear and the pH is neutral. Dry

the sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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